Cas no 63273-74-5 ((E)-N-(2-hydroxy-3-phenoxypropyl)(imino)methanediaminium sulfate)

• Product Name: (E)-N-(2-hydroxy-3-phenoxypropyl)(imino)methanediaminium sulfate
• CAS No: 63273-74-5
• MF: C₁₀H₁₇N₃O₆S
• MW: 307.323481321335
• CID: 1654748
• PubChem ID: 13778157
• Update Time: 2025-04-21

(E)-N-(2-hydroxy-3-phenoxypropyl)(imino)methanediaminium sulfate Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-hydroxy-3-phenoxypropyl)(imino)methanediaminium sulfate
• (C-azaniumylcarbonimidoyl)-(2-hydroxy-3-phenoxypropyl)azanium,sulfate
• 63273-74-5
• DTXSID90979337
• Sulfuric acid--N-(2-hydroxy-3-phenoxypropyl)guanidine (1/1)

• Inchi： 1S/C10H15N3O2.H2O4S/c11-10(12)13-6-8(14)7-15-9-4-2-1-3-5-9;1-5(2,3)4/h1-5,8,14H,6-7H2,(H4,11,12,13);(H2,1,2,3,4)
• InChI Key： RVSORJBNVJNGAW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(C1C=CC=CC=1)CC(C/N=C(\N)/N)O

Computed Properties

• Exact Mass: 307.08391
• Monoisotopic Mass: 307.083806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186

Experimental Properties

• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 192.2°C
• PSA: 177.82